Cas no 133036-87-0 (Cyclopropanecarboxamide, N-acetyl-1-cyano- (9CI))

• Product name: Cyclopropanecarboxamide, N-acetyl-1-cyano- (9CI)
• CAS No: 133036-87-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1231890
• PubChem ID: 14866956

Cyclopropanecarboxamide, N-acetyl-1-cyano- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-acetyl-1-cyano- (9CI)
• N-ACETYL-1-CYANOCYCLOPROPANE-1-CARBOXAMIDE
• 133036-87-0

• Inchi： InChI=1S/C7H8N2O2/c1-5(10)9-6(11)7(4-8)2-3-7/h2-3H2,1H3,(H,9,10,11)
• InChI Key： RZHNPCYFJDFQJI-UHFFFAOYSA-N
• SMILES： CC(=O)NC(=O)C1(CC1)C#N

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 69.96